N-(2-fluorophenyl)-N'-(3-methylphenyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-(3-methylphenyl)urea
• InChI: InChI=1S/C14H13FN2O/c1-10-5-4-6-11(9-10)16-14(18)17-13-8-3-2-7-12(13)15/h2-9H,1H3,(H2,16,17,18)
• InChI Key: LMYPHGHTPJNUET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

N-(2-fluorophenyl)-N'-(3-methylphenyl)urea, also known as FMU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMU has been extensively studied for its unique properties and has been found to be useful in several scientific research areas.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been found to be useful in several scientific research areas, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells. In organic synthesis, N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been used as a building block for the synthesis of various compounds. In materials science, N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been studied for its potential as a dopant in organic electronics.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N'-(3-methylphenyl)urea is not well understood, but it has been suggested that it inhibits the growth of cancer cells by interfering with the cell cycle. N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has also been found to inhibit the activity of several enzymes, including tyrosinase and acetylcholinesterase.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth and the inhibition of enzyme activity. N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has also been found to have antioxidant properties and has been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has several advantages for lab experiments, including its ease of synthesis and its potential as a building block for the synthesis of various compounds. However, N-(2-fluorophenyl)-N'-(3-methylphenyl)urea also has several limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-N'-(3-methylphenyl)urea, including the development of more efficient synthesis methods, the study of its potential as an anticancer agent, and the investigation of its potential as a dopant in organic electronics. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluorophenyl)-N'-(3-methylphenyl)urea and its potential applications in various fields.
Conclusion:
In conclusion, N-(2-fluorophenyl)-N'-(3-methylphenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2-fluorophenyl)-N'-(3-methylphenyl)urea has been extensively studied for its unique properties and has been found to be useful in several scientific research areas. Further research is needed to fully understand the potential of N-(2-fluorophenyl)-N'-(3-methylphenyl)urea and its applications in various fields.